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Compound of Interest

Compound Name: Boc-Thr-OBzl

Cat. No.: B558203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for N-α-(tert-

Butoxycarbonyl)-L-threonine benzyl ester (Boc-Thr-OBzl), a key building block in peptide

synthesis. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining the integrity of experimental outcomes.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Boc-Thr-OBzl is presented in Table

1. This data is essential for the proper design of experiments and for understanding the

behavior of the compound under various conditions.

Property Value Source

CAS Number 33662-26-9 [1][2]

Molecular Formula C₁₆H₂₃NO₅ [2]

Molecular Weight 309.36 g/mol [2]

Appearance White to off-white solid/powder Combi-Blocks SDS

Purity ≥95% - 98% [2]

Storage Temperature Refrigerated (2-8 °C) [1]
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Hazard Identification and Safety Precautions
While the Safety Data Sheet (SDS) for Boc-Thr-OBzl from Combi-Blocks indicates no known

hazards under GHS classification, it is imperative to handle the compound with the standard

care afforded to all laboratory chemicals.[1]

General Precautions:

Eye Contact: May cause eye irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A laboratory coat is mandatory.

Respiratory Protection: In case of insufficient ventilation or dust formation, a NIOSH-

approved respirator should be used.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek medical attention.[1]

Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

Handling and Storage
Proper handling and storage are critical to maintaining the stability and purity of Boc-Thr-OBzl.

Handling: Avoid contact with skin, eyes, and clothing. Avoid the formation of dust and

aerosols. Provide adequate ventilation. Keep away from sources of ignition.[1]

Storage: Store in a tightly closed container in a dry and well-ventilated place. It is

recommended to store the compound under refrigerated conditions.[1]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Upon combustion, Boc-Thr-OBzl may produce carbon

monoxide, carbon dioxide, and nitrogen oxides.[1]

Experimental Protocols and Workflows
Boc-Thr-OBzl is primarily used in peptide synthesis, particularly within the Boc/Bzl (tert-

Butoxycarbonyl/benzyl) protecting group strategy.[3][4] The following diagrams illustrate a

typical experimental workflow for the incorporation of Boc-Thr-OBzl in peptide synthesis and

the overarching safety and handling logic.
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A typical experimental workflow for peptide coupling using Boc-Thr-OBzl.
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Logical relationship of safety and handling precautions for Boc-Thr-OBzl.

Accidental Release Measures
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In the case of a spill, the following steps should be taken:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[1]

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[1]

Disposal Considerations
All waste materials should be disposed of in accordance with local, state, and federal

regulations. Contact a licensed professional waste disposal service to dispose of this material.

By adhering to the safety and handling precautions outlined in this guide, researchers,

scientists, and drug development professionals can minimize risks and ensure a safe working

environment when utilizing Boc-Thr-OBzl in their experimental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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